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Compound of Interest

Compound Name: Awl 60
CAS No.: 140716-14-9
Cat. No.: B1665861

Get Quote

An in-depth analysis of the identifier "AWL 60" across chemical databases and scientific

literature did not yield a specific chemical compound. The term most frequently corresponds to
commercial product codes, lighting fixtures, or the aluminum alloy EN AW-6060. Given the
request for a technical guide on chemical structure and properties for a scientific audience, this
document will focus on the aluminum alloy EN AW-6060 [AIMgSi], as it is the most relevant
material with well-documented chemical and physical characteristics.

Chemical Composition

The nominal chemical composition of EN AW-6060 is detailed in the EN 573-3 standard. The
alloy consists primarily of aluminum, with magnesium and silicon as the main alloying
elements, which form magnesium silicide (Mg2Si) to allow for precipitation hardening. The
standardized weight percentages of its constituent elements are provided below.[1][2]
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Element Weight Percentage (%)
Silicon (Si) 0.30-0.6
Iron (Fe) 0.10-0.30
Copper (Cu) <0.10
Manganese (Mn) <0.10
Magnesium (Mg) 0.35-0.6
Chromium (Cr) <0.05

Zinc (Zn) <0.15
Titanium (Ti) <0.10
Other (each) <0.05
Other (total) <0.15
Aluminum (Al) Remainder

Table 1: Chemical Composition of EN AW-6060 Aluminum Alloy.[1][2]

Physical and Mechanical Properties

EN AW-6060 is known for its excellent corrosion resistance, good weldability, and high-quality

surface finish, making it particularly suitable for decorative anodizing.[1] Its physical and

mechanical properties can vary depending on the heat treatment (temper) applied.

Physical Properties

The fundamental physical properties of EN AW-6060 are summarized in the table below.
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Property Value

Density ~2.7 g/lcm?3
Melting Range 615 - 655 °C
Modulus of Elasticity ~69 GPa
Thermal Conductivity ~200 W/m-K
Electrical Resistivity ~34 nQ-m
Coefficient of Linear Thermal Expansion ~23.4x 107K

Table 2: Physical Properties of EN AW-6060.

Mechanical Properties

Mechanical properties are highly dependent on the temper of the alloy, which is achieved
through specific heat treatment processes. The T4, T5, T6, and T66 tempers are common for
this alloy. The table below presents typical minimum values for extruded profiles according to
the EN 755-2:2016 standard.

Proof )
Wall Tensile )
) Strength Elongation Hardness
Temper Thickness (1) Strength
(Rp0,2) (A) [%0] (HBW)
[mm] (Rm) [MPa]
[MPa]
T4 All >80 > 150 >10 ~50
T5 t<5 >120 > 160 >8 ~60
T5 5<t<25 =100 =140 >8 ~60
T6 t<10 >160 =190 >8 ~75
T66 t<5 > 150 >190 >8 ~70

Table 3: Mechanical Properties of EN AW-6060 for Various Tempers.
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Experimental Protocols: Heat Treatment (Artificial
Aging)

To achieve the desired mechanical properties, EN AW-6060 undergoes a precipitation

hardening process. A typical experimental workflow for achieving a T6 temper from a
solutionized state (T4) involves artificial aging.

Methodology: Artificial Aging to T6 Temper

o Solution Heat Treatment: The material is first heated to a temperature of approximately 530
°C and held until a homogeneous solid solution is formed.

e Quenching: Immediately after solution heat treatment, the material is rapidly cooled
(quenched) in water to prevent the precipitation of coarse phases. At this stage, the alloy is
in the T4 temper.

« Atrtificial Aging (Precipitation Hardening): The quenched material is then aged at an elevated
temperature. For a T6 temper, this typically involves heating the material to a range of 175-
185 °C and holding it for 6-8 hours.

» Cooling: After aging, the material is cooled to room temperature. The cooling rate is generally
not critical at this stage.

This process promotes the formation of fine, uniformly distributed Mg2Si precipitates within the
aluminum matrix, which impede dislocation movement and significantly increase the strength
and hardness of the alloy.

Visualization of Workflow

The following diagram illustrates the typical manufacturing and treatment workflow for
producing high-strength EN AW-6060 profiles.
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Figure 1: Workflow for the production of EN AW-6060 extruded profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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